Cas no 13393-65-2 (2,2'-(E)-diazene-1,2-diylbis(2-methylpentanenitrile))
13393-65-2 structure
Product Name:2,2'-(E)-diazene-1,2-diylbis(2-methylpentanenitrile)
CAS No:13393-65-2
MF:C12H20N4
MW:220.314002037048
CID:1242808
PubChem ID:206038
Update Time:2025-04-20
2,2'-(E)-diazene-1,2-diylbis(2-methylpentanenitrile) Chemical and Physical Properties
Names and Identifiers
-
- 2,2'-(E)-diazene-1,2-diylbis(2-methylpentanenitrile)
- 2-(2-cyanopentan-2-yldiazenyl)-2-methylpentanenitrile
- Pentanenitrile, 2,2'-(1,2-diazenediyl)bis[2-methyl-
- DTXSID90884598
- Pentanenitrile, 2,2'-azobis(2-methyl-
- Pentanenitrile, 2,2'-azobis[2-methyl-
- 2,2'-azobis(2-cyanopentane)
- 2,2'-azo-bis-(2-methylvaleronitrile)
- SCHEMBL221492
- Pentanenitrile, 2,2'-(1,2-diazenediyl)bis(2-methyl-
- 13393-65-2
-
- Inchi: 1S/C12H20N4/c1-5-7-11(3,9-13)15-16-12(4,10-14)8-6-2/h5-8H2,1-4H3/b16-15+
- InChI Key: ODKBBGGUUMCXFY-FOCLMDBBSA-N
- SMILES: N(/C(C#N)(C)CCC)=N\C(C#N)(C)CCC
Computed Properties
- Exact Mass: 220.169
- Monoisotopic Mass: 220.169
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 72.3Ų
Experimental Properties
- Density: 0.93
- Boiling Point: 307.6°C at 760 mmHg
- Flash Point: 139.8°C
- Refractive Index: 1.488
2,2'-(E)-diazene-1,2-diylbis(2-methylpentanenitrile) Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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